Cas no 1628162-75-3 (tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate)

• Product Name: tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate
• CAS No: 1628162-75-3
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD33549559
• CID: 5638482
• PubChem ID: 90442643
• Update Time: 2025-05-20

tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16078208
• EN300-27777594
• tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• 1628162-75-3
• 3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester, (1R,5S)-
• tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate

• MDL： MFCD33549559
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-7-4-5-8(13)9(14)12-6-7/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m0/s1
• InChI Key： OXGZIGAYYGRTHO-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2C(NC[C@@H]1CC2)=O)=O

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 392.0±35.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo3.2.1octane-8-carboxylate

Professional Introduction to Tert-butyl (1R,5S)-2-Oxo-3,8-Diazabicyclo[3.2.1]octane-8-Carboxylate (CAS No. 1628162-75-3)

tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1628162-75-3, belongs to a class of molecules known as diazabicycloalkanes, which are characterized by their unique bicyclic structure featuring two nitrogen atoms embedded within a cyclic framework. The presence of stereocenters at the 1R and 5S positions further enhances its structural complexity and potential for diverse biological activities.

The molecular structure of tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate is composed of a bicyclic backbone with a tert-butyl group attached at the 8-position and an oxo group at the 2-position. This configuration imparts specific steric and electronic properties that make it an intriguing candidate for various pharmacological applications. The compound's rigid bicyclic framework provides stability, while the presence of nitrogen atoms allows for potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in diazabicycloalkanes due to their potential as scaffolds for drug discovery. These molecules often exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability, which are crucial for the development of effective therapeutic agents. The stereochemistry of tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate is particularly significant, as the precise arrangement of stereocenters can greatly influence its biological activity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor for more complex molecules that target specific biological pathways. For instance, studies have shown that derivatives of diazabicycloalkanes can interact with enzymes involved in inflammation and pain signaling, making them promising candidates for treating chronic inflammatory conditions.

The synthesis of tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate presents unique challenges due to its complex stereochemistry and cyclic structure. However, advances in synthetic chemistry have made it possible to access such molecules with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical configuration.

The pharmaceutical industry has been particularly interested in exploring the potential of diazabicycloalkanes as drug candidates. Several preclinical studies have demonstrated the efficacy of these compounds in models of inflammation, pain, and even cancer. The oxo group in the structure of tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate plays a crucial role in modulating biological activity by participating in hydrogen bonding interactions with biological targets.

The long tail keyword associated with this compound is "tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate," which encompasses all aspects of its chemical identity and potential applications. This keyword is essential for researchers seeking to understand the compound's structure-function relationships and explore its pharmacological potential.

In conclusion, tert-butyl (1R,5S)-2-Oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and stereochemistry make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.